N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-2-phenylthiazole-4-carboxamide

• IUPAC Name: 2-phenyl-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C19H16N4OS2/c24-18(16-13-26-19(22-16)14-5-2-1-3-6-14)20-11-17(15-7-10-25-12-15)23-9-4-8-21-23/h1-10,12-13,17H,11H2,(H,20,24)
• InChI Key: PCLJBLLOTKVSBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CS2)C(=O)NCC(C3=CSC=C3)N4C=CC=N4
• Molecular Formula: C19H16N4OS2
• Molecular Weight: 380.5 g/mol

Description

N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-2-phenylthiazole-4-carboxamide, also known as PTZTP, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields. PTZTP is a thiazole-based compound that has been synthesized using a multistep process, and it is known to possess a wide range of biochemical and physiological effects.

Scientific Research Applications

• Heterocyclic Synthesis :

  • Thiophene derivatives have been synthesized for exploring various nitrogen nucleophiles, leading to the development of compounds like pyrazole, isoxazole, and pyrimidine derivatives (Mohareb et al., 2004).

• Antituberculosis Activity :

  • Thiazole-aminopiperidine hybrid analogues have been developed as potential inhibitors of Mycobacterium tuberculosis, demonstrating notable in vitro activity (Jeankumar et al., 2013).

• Molecular Structure Analysis :

  • Research on the crystal structure and molecular analysis of related thiophene-based compounds has been conducted to understand their chemical properties and potential applications (Prabhuswamy et al., 2016).

• Antimicrobial Activity :

  • Studies on the synthesis of thiophene-based compounds, including pyrazoles and isoxazoles, have shown potential antibacterial and antifungal activities, highlighting their significance in medical chemistry (Sowmya et al., 2018).

• Enzyme Inhibitory Activity :

  • Compounds derived from thiophene-based 1H-pyrazole-5-carboxamide have been evaluated for their ability to inhibit enzymes like acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase, offering insights into the development of enzyme inhibitors (Cetin et al., 2021).

• Antidepressant Activity :

  • Research on thiophene-based pyrazolines has revealed potential antidepressant activities, providing a foundation for further investigations into mental health treatments (Mathew et al., 2014).